Cas no 919642-83-4 (2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide)

• Product Name: 2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• CAS No: 919642-83-4
• MF: C₁₇H₁₅ClN₂O₄S
• MW: 378.830002069473
• CID: 6511609
• Update Time: 2025-06-15

2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• 2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• Benzamide, 2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-methylphenyl)-

• Inchi： 1S/C17H15ClN2O4S/c1-11-4-2-3-5-15(11)19-17(22)13-10-12(6-7-14(13)18)20-16(21)8-9-25(20,23)24/h2-7,10H,8-9H2,1H3,(H,19,22)
• InChI Key： ASCBGYLAVIXIRZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C1=CC(N2C(=O)CCS2(=O)=O)=CC=C1Cl

Additional information on 2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide

Professional Introduction to Compound with CAS No. 919642-83-4 and Product Name: 2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide

The compound with the CAS number 919642-83-4 and the product name 2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic amides that have garnered considerable attention due to their potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a chloro-substituted benzamide moiety and a thiazolidine ring system, which contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological pathways, making them valuable candidates for drug development. The presence of the 1,1,3-trioxo-1λ6,2-thiazolidin-2-yl group in the molecular structure of this compound suggests potential interactions with biological targets such as enzymes and receptors. This feature has been extensively explored in recent research, particularly in the context of developing novel inhibitors for therapeutic purposes.

The chloro-N-(2-methylphenyl)-benzamide component of the compound adds another layer of complexity and functionality. Chlorobenzamides are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 2-methylphenyl substituent further enhances the compound's pharmacological profile by influencing its solubility and metabolic stability. These characteristics make it an attractive candidate for further investigation in drug discovery pipelines.

In the realm of pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds are of paramount importance. The compound in question has been synthesized through multi-step organic reactions that carefully control the introduction and positioning of functional groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the molecule. These analytical methods provide detailed insights into the molecular structure, helping researchers understand how different parts of the molecule interact with each other.

One of the most intriguing aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a crucial role in numerous biological processes, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The thiazolidine ring system is particularly interesting because it can mimic natural substrates or inhibitors, thereby influencing enzyme kinetics. Preliminary studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The benzamide moiety is another key feature that contributes to the compound's biological activity. Benzamides are well-known for their ability to bind to biological targets with high affinity. The chloro-substituent on the benzene ring enhances this binding capability by increasing electronic density and improving interactions with polar residues in protein binding pockets. This has been observed in various benzamide-based drugs that have shown efficacy in clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like this one with high precision. Molecular docking studies have been conducted using computational models that simulate how the compound interacts with potential biological targets. These studies have provided valuable insights into the compound's mechanism of action and have helped identify key residues involved in binding interactions.

The synthesis of this compound also involves innovative methodologies that improve yield and purity. Catalytic processes have been employed to streamline reactions, reducing unwanted byproducts and enhancing overall efficiency. Green chemistry principles have been integrated into the synthetic route to minimize environmental impact while maintaining high chemical yields.

In conclusion, the compound with CAS number 919642-83-4 and product name 2-chloro-N-(2-methylphenyl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide represents a significant contribution to pharmaceutical research. Its unique molecular structure and functional groups make it a promising candidate for further investigation in drug development. Ongoing studies aim to elucidate its mechanism of action and explore its potential therapeutic applications in various diseases.